N-(4-chlorobenzyl)-2-[2,4-dimethyl(phenylsulfonyl)anilino]acetamide

• Molecular Formula: C23H23ClN2O3S
• Molecular Weight: 443 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-2,4-dimethylanilino]-N-[(4-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C23H23ClN2O3S/c1-17-8-13-22(18(2)14-17)26(30(28,29)21-6-4-3-5-7-21)16-23(27)25-15-19-9-11-20(24)12-10-19/h3-14H,15-16H2,1-2H3,(H,25,27)
• InChI Key: HGZNLOAEQYPCSE-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N(CC(=O)NCC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=CC=C3)C

Description

N-(4-chlorobenzyl)-2-[2,4-dimethyl(phenylsulfonyl)anilino]acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical formula, C23H23ClN2O3S, and is commonly referred to as CBDA.

Mechanism of Action

The mechanism of action of CBDA is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cancer cell growth and proliferation. CBDA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
CBDA has been shown to have a number of biochemical and physiological effects. In addition to its potential anti-cancer properties, CBDA has been shown to have anti-inflammatory and analgesic effects. CBDA has also been shown to have antioxidant properties, which may help to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

CBDA has a number of advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. However, there are also some limitations to its use. CBDA has low solubility in water, which can make it difficult to work with in certain experimental settings. Additionally, CBDA can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on CBDA. One area of interest is the development of new cancer therapies based on CBDA. Researchers are also interested in exploring the potential anti-inflammatory and analgesic effects of CBDA, as well as its antioxidant properties. Additionally, there is interest in exploring the use of CBDA in combination with other drugs or therapies to enhance its effectiveness.

Synthesis Methods

The synthesis of CBDA can be achieved through a multi-step process involving the reaction of various chemical reagents. One common method involves the reaction of 4-chlorobenzyl chloride with 2,4-dimethylphenylsulfonyl chloride to form the intermediate compound, N-(4-chlorobenzyl)-2,4-dimethylphenylsulfonamide. This intermediate is then reacted with 2-bromoacetamide to yield the final product, CBDA.

Scientific Research Applications

CBDA has been studied extensively for its potential applications in scientific research. One area of research involves the use of CBDA as a potential inhibitor of cancer cell growth. Studies have shown that CBDA can inhibit the growth of various cancer cell lines, including breast cancer and prostate cancer cells.